2-(2-Chloro-6-iodophenyl)acetic acid

• CAS RN: 37777-78-9
• Molecular Formula: C8H6ClIO2
• Molecular Weight: 296.49 g/mol
• IUPAC Name: 2-(2-chloro-6-iodophenyl)acetic acid
• InChI: InChI=1S/C8H6ClIO2/c9-6-2-1-3-7(10)5(6)4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key: VAZGKKBBSLZNHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)I)CC(=O)O)Cl

Description

2-(2-Chloro-6-iodophenyl)acetic acid is a useful research compound. Its molecular formula is C8H6ClIO2 and its molecular weight is 296.49 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-(2-chloro-6-iodophenyl)acetonitrile (10 g, 36 mmol) in 20 mL dioxane was treated with 25 mL 9M H2SO4. The mixture was stirred at 115° C. for 2 hours. The mixture was transferred into a sealed tube and heated to 150° C. and stirred for 2 hours. The mixture was then cooled to room temperature and diluted with 100 mL water. The mixture was extracted with EtOAc (3×50 mL). The combined organic layers were washed with saturated NaCl (20 mL), dried over sodium sulfate, and concentrated to give crude product 10.3 g as pale yellow solid. MS m/e: (M+H)+ 297.